![molecular formula Fe2Mo3O12 B1143641 FERRIC MOLYBDATE CAS No. 13769-81-8](/img/no-structure.png)
FERRIC MOLYBDATE
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ferric Molybdate is a hydrous iron molybdate mineral with the formula: Fe 3+2 (MoO 4) 3 ·8 (H 2 O) or Fe 3+2 (MoO 4) 3 ·n (H 2 O). It forms coatings and radial aggregates of soft yellow needles which crystallize in the orthorhombic system .
Synthesis Analysis
Iron (II) molybdate is prepared by the reaction of iron (II) chloride or iron (II) sulfate and sodium molybdate . A Mo/Fe (2–3) stoichiometric ratio is required to achieve industrial molybdate synthesis, which primarily consists of Fe2(MoO4)3 and MoO3 .Molecular Structure Analysis
The structural dynamics and phase transformations of an iron molybdate catalyst with excess molybdenum trioxide (Mo/Fe = 2.0) were studied during redox cycling of the catalyst using in situ multi-edge X-ray absorption spectroscopy (XAS) at the Mo K-edge (transmission mode) and Fe K-edge (fluorescence mode) in combination with X-ray diffraction (XRD) .Chemical Reactions Analysis
The structural dynamics and phase transformations of an iron molybdate catalyst with excess molybdenum trioxide (Mo/Fe = 2.0) were studied during redox cycling of the catalyst .Physical And Chemical Properties Analysis
The performance of Mo-enriched, bulk this compound, employed commercially for the industrially important reaction of the selective oxidation of methanol to formaldehyde, is limited by a low surface area, typically 5–8 m2 g−1 .Mechanism of Action
The resulting ferric (Fe 3+)-molybdate complex is insoluble and increases the stability of the Fe 2 O 3 films that develop over the active corroding sites. Further, the MoO 4 2− ions adsorb on the outermost part of the hydrated oxide layer (by ion exchange mechanism), thereby imparting a negative charge on the surface .
Future Directions
Recent advances in the understanding of the iron molybdate catalyst have focused on the study of MoO x @Fe 2 O 3 (MoO x shell, Fe 2 O 3 core) systems, where only a few overlayers of Mo are present on the surface. This method of preparing MoO x @Fe 2 O 3 catalysts was shown to support an iron molybdate surface of higher surface area than the industrially-favoured bulk phase .
Properties
13769-81-8 | |
Molecular Formula |
Fe2Mo3O12 |
Molecular Weight |
591.5 g/mol |
IUPAC Name |
dioxido(dioxo)molybdenum;iron(3+) |
InChI |
InChI=1S/2Fe.3Mo.12O/q2*+3;;;;;;;;;;6*-1 |
InChI Key |
CAPLVVFQZZGBPH-UHFFFAOYSA-N |
Canonical SMILES |
[O-][Mo](=O)(=O)[O-].[O-][Mo](=O)(=O)[O-].[O-][Mo](=O)(=O)[O-].[Fe+3].[Fe+3] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.